1-[5-(Benzyloxy)-2-bromophenyl]ethan-1-one

• CAS No.: 105805-16-1
• Molecular Formula: C15H13BrO2
• Molecular Weight: 305.17 g/mol
• IUPAC Name: 1-(2-bromo-5-phenylmethoxyphenyl)ethanone
• InChI: InChI=1S/C15H13BrO2/c1-11(17)14-9-13(7-8-15(14)16)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: CPLIWBXVLGFPCB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)OCC2=CC=CC=C2)Br

Description

1-[5-(Benzyloxy)-2-bromophenyl]ethan-1-one is a brominated aromatic ketone featuring a benzyloxy substituent at the 5-position and a bromine atom at the 2-position of the phenyl ring. This compound belongs to a broader class of aryl ketones, which are pivotal intermediates in organic synthesis, particularly in pharmaceuticals and materials science. Its structure combines electron-withdrawing (bromine) and electron-donating (benzyloxy) groups, influencing its reactivity in cross-coupling reactions and nucleophilic substitutions . For example, derivatives such as 1-[2-(benzyloxy)-4-bromophenyl]ethan-1-one (a positional isomer) and thiophene-containing analogs highlight the role of substituent positioning in modulating chemical behavior .

Preparation Methods

The synthesis of 1-(5-(Benzyloxy)-2-bromophenyl)ethanone typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-bromo-5-hydroxybenzaldehyde and benzyl bromide.

Reaction Conditions: The reaction involves the protection of the hydroxyl group by converting it into a benzyloxy group using benzyl bromide in the presence of a base like potassium carbonate.

Industrial Production: On an industrial scale, the synthesis may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, reaction time, and the use of efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

1-(5-(Benzyloxy)-2-bromophenyl)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the ethanone group to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the compound can undergo nucleophilic substitution reactions to form various derivatives.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Scientific Research Applications

• Medicinal Chemistry 1-[5-(Benzyloxy)-2-bromophenyl]ethan-1-one is explored as a potential therapeutic agent against various diseases due to its biological activity. Research indicates that it exhibits potential antimicrobial and anticancer properties. The compound's unique structure may enable interactions with biological targets like enzymes or receptors, modulating their activity.
• Organic Synthesis The synthesis of 1-[5-(Benzyloxy)-2-bromophenyl]ethan-1-one involves several steps, making it a valuable intermediate in producing complex molecules.

Interactions with Biomolecules

Interaction studies have revealed that 1-[5-(Benzyloxy)-2-bromophenyl]ethan-1-one can interact with various biomolecules, which is crucial for understanding its mechanism of action and potential therapeutic applications. Studies often investigate how the compound binds to target proteins or enzymes, influencing their activity and leading to biological effects.

Structural Comparison

1-[5-(Benzyloxy)-2-bromophenyl]ethan-1-one has a unique combination of functional groups that give it specific chemical reactivity and biological activity.

Structural Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
4-Bromoacetophenone	Bromine and acetyl group on phenyl ring	Commonly used in organic synthesis
Benzyloxyacetophenone	Benzyloxy and acetyl groups	Exhibits similar reactivity but different bioactivity
2-Bromobenzophenone	Bromine on a phenyl ring	Lacks benzyloxy functionality
4-Bromobenzaldehyde	Aldehyde group instead of ketone	Different reactivity profile

Mechanism of Action

The mechanism of action of 1-(5-(Benzyloxy)-2-bromophenyl)ethanone involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes or receptors involved in various biological processes.

Pathways Involved: The compound’s effects are mediated through pathways such as the inhibition of oxidative stress or modulation of signaling pathways involved in cell growth and apoptosis.

Comparison with Similar Compounds

Key Compounds:

1-[2-(Benzyloxy)-4-bromophenyl]ethan-1-one (Positional isomer)

• Molecular Formula : C₁₅H₁₃BrO₂
• Molecular Weight : 305.17 g/mol
• Substituents : Bromine at 4-position, benzyloxy at 2-position.
• Synthesis : Prepared via palladium-catalyzed coupling or bromination protocols .
• Applications : Used in the synthesis of indane-1,3-diones, which are precursors to bioactive molecules .

1-[5-(2-Bromophenyl)thiophen-2-yl]ethan-1-one (Thiophene analog)

• Molecular Formula : C₁₂H₉BrOS
• Molecular Weight : 281.17 g/mol
• Substituents : Bromine on the phenyl ring attached to a thiophene core.
• Synthesis : Achieved via Suzuki-Miyaura coupling between boronic acids and brominated precursors (61% yield) .
• Applications : Intermediate in materials science for π-conjugated systems .

1-(4-(Benzyloxy)phenyl)ethan-1-one (Non-brominated analog) Molecular Formula: C₁₅H₁₄O₂ Molecular Weight: 226.27 g/mol Substituents: Benzyloxy at 4-position. Synthesis: Derived from Friedel-Crafts acylation or benzylation reactions . Applications: Precursor to guanidine natural products and marine-derived bioactive compounds .

Comparative Analysis

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Key Reactivity	Applications
1-[5-(Benzyloxy)-2-bromophenyl]ethan-1-one*	C₁₅H₁₃BrO₂	305.17	Br: 2; BnO: 5	Cross-coupling, nucleophilic substitution (inference from analogs)	Pharmaceutical intermediates (hypothetical)
1-[2-(Benzyloxy)-4-bromophenyl]ethan-1-one	C₁₅H₁₃BrO₂	305.17	Br: 4; BnO: 2	Pd-catalyzed α-arylation; indane-1,3-dione synthesis (61–75% yields)	Bioactive molecule synthesis
1-[5-(2-Bromophenyl)thiophen-2-yl]ethan-1-one	C₁₂H₉BrOS	281.17	Br: 2 (phenyl); thiophene	Suzuki-Miyaura coupling (61% yield)	Organic electronics
1-(4-(Benzyloxy)phenyl)ethan-1-one	C₁₅H₁₄O₂	226.27	BnO: 4	Hydrolysis, O-debenzylation (tribromoborane-mediated)	Natural product synthesis

Reactivity and Functional Group Influence

• Bromine Position : Bromine at the 2-position (ortho to ketone) in the target compound may sterically hinder reactions compared to the 4-bromo isomer, which has less steric crowding. This affects yields in cross-coupling reactions .
• Benzyloxy Group : The benzyloxy moiety enhances solubility in organic solvents but requires deprotection (e.g., using BBr₃) for further functionalization, as seen in analogous compounds .
• Thiophene vs. Phenyl : Thiophene-containing analogs exhibit lower melting points and higher conjugation, making them suitable for optoelectronic applications, whereas phenyl-based derivatives are more common in medicinal chemistry .

Biological Activity

1-[5-(Benzyloxy)-2-bromophenyl]ethan-1-one, also known as a benzyloxy-substituted bromophenyl ketone, has garnered attention in medicinal chemistry due to its potential biological activities. This compound’s structure features a benzyloxy group and a bromine atom, which are pivotal in influencing its binding affinity and specificity towards various biological targets. This article delves into the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical formula for 1-[5-(Benzyloxy)-2-bromophenyl]ethan-1-one is $C_{15}H_{13}BrO$. The presence of the benzyloxy group enhances the lipophilicity of the molecule, potentially improving its ability to penetrate biological membranes.

The biological activity of 1-[5-(Benzyloxy)-2-bromophenyl]ethan-1-one is hypothesized to involve interactions with specific molecular targets such as enzymes and receptors. The benzyloxy group may facilitate hydrogen bonding with active sites, enhancing its inhibitory effects on target proteins. This mechanism is critical in understanding its role in various pharmacological applications.

Pharmacological Properties

Research indicates that 1-[5-(Benzyloxy)-2-bromophenyl]ethan-1-one exhibits several significant biological activities:

• Anticancer Activity : Preliminary studies suggest that this compound may possess anticancer properties, particularly against cell lines expressing epidermal growth factor receptor (EGFR) . The structural similarity to known EGFR inhibitors suggests potential efficacy in cancer therapy.
• Anti-inflammatory Effects : The compound has been explored for its anti-inflammatory properties, which may be attributed to its ability to modulate inflammatory pathways .
• Enzyme Inhibition : It has been identified as a potential inhibitor of certain enzymes involved in cancer progression, making it a candidate for further development as an anticancer agent .

Case Studies and Experimental Data

A series of experimental studies have evaluated the biological activity of 1-[5-(Benzyloxy)-2-bromophenyl]ethan-1-one:

• Cytotoxicity Tests : In vitro assays demonstrated varying degrees of cytotoxicity against cancer cell lines such as HepG-2 (liver cancer) and MCF-7 (breast cancer). The compound exhibited an IC50 value indicating moderate potency against these cell lines .
• Mechanistic Studies : Flow cytometry analyses revealed that treatment with this compound led to cell cycle arrest and apoptosis in HepG-2 cells. Specifically, there was a notable increase in cells at the G0/G1 phase, suggesting a halt in cell proliferation .

Study	Cell Line	IC50 (µM)	Mechanism
Study 1	HepG-2	35.58	Apoptosis induction
Study 2	MCF-7	41.17	Cell cycle arrest
Study 3	HCT-116	5.55	EGFR inhibition

Structure-Activity Relationship (SAR)

The structural features of 1-[5-(Benzyloxy)-2-bromophenyl]ethan-1-one play a crucial role in its biological activity. The presence of the benzyloxy moiety significantly enhances the compound's interaction with target proteins compared to similar compounds lacking this group .